Cas no 824951-42-0 (Butanoic acid, 4-[(2-formylphenyl)methylamino]-, hydrochloride)
![Butanoic acid, 4-[(2-formylphenyl)methylamino]-, hydrochloride structure](https://www.kuujia.com/scimg/cas/824951-42-0x500.png)
824951-42-0 structure
Product name:Butanoic acid, 4-[(2-formylphenyl)methylamino]-, hydrochloride
Butanoic acid, 4-[(2-formylphenyl)methylamino]-, hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 4-[(2-formylphenyl)methylamino]-, hydrochloride
- 4-[(2-formylphenyl)methylamino]butanoic acid,hydrochloride
- 824951-42-0
- 4-{[(2-Formylphenyl)methyl]amino}butanoic acid--hydrogen chloride (1/1)
- DTXSID40837690
-
- Inchi: InChI=1S/C12H15NO3.ClH/c14-9-11-5-2-1-4-10(11)8-13-7-3-6-12(15)16;/h1-2,4-5,9,13H,3,6-8H2,(H,15,16);1H
- InChI Key: RIXPKBIHIGDJDQ-UHFFFAOYSA-N
- SMILES: C1=CC=C(C(=C1)CNCCCC(=O)O)C=O.Cl
Computed Properties
- Exact Mass: 257.0818711g/mol
- Monoisotopic Mass: 257.0818711g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 230
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.4Ų
Butanoic acid, 4-[(2-formylphenyl)methylamino]-, hydrochloride Related Literature
-
V. Vongsutilers,P. M. Gannett Org. Biomol. Chem., 2018,16, 2198-2209
-
Hui Xu,Hongyuan Shang,Liujun Jin,Chunyan Chen,Cheng Wang,Yukou Du J. Mater. Chem. A, 2019,7, 26905-26910
-
Mei Zhou RSC Adv., 2016,6, 113322-113326
-
Wei Liu,Masaru Shiotani,Jacek Michalik,Anders Lund Phys. Chem. Chem. Phys., 2001,3, 3532-3535
-
Soon Moon Jeong,Seongkyu Song,Kyung-Il Joo,Joonwoo Kim,Sung-Ho Hwang,Jaewook Jeong,Hyunmin Kim Energy Environ. Sci., 2014,7, 3338-3346
824951-42-0 (Butanoic acid, 4-[(2-formylphenyl)methylamino]-, hydrochloride) Related Products
- 945495-63-6(1-(2,2,2-Trifluoroethyl)cyclobutane-1-carboxylic acid)
- 2138076-16-9(3-(3,3-dimethylcyclobutyl)-1,4-dimethyl-1H-pyrazol-5-amine)
- 1223881-68-2(2-(((3-Bromobenzyl)amino)methyl)-4-chlorophenol)
- 438488-95-0(N-cyclohexyl-1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide)
- 2171421-47-7(1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-5-hydroxypiperidine-3-carboxylic acid)
- 1356109-22-2(5-Bromo-2-morpholinoisonicotinonitrile)
- 2287259-62-3(2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(pyrrolidin-1-yl)propanoic acid)
- 26549-65-5((2R,3R)-N,N,N’,N’-Tetramethyltartramide)
- 212264-29-4(4-(Benzylthio)-1,3,5-triazin-2-amine)
- 64038-57-9(2-Mercapto-3-methyl-3H-imidazole-4-carboxylic acid)
Recommended suppliers
Wuhan brilliant Technology Co.,Ltd
Gold Member
CN Supplier
Bulk

Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
CN Supplier
Bulk

Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk

Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk

Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
